Cas no 4917-31-1 (Serotonin)

• Product Name: Serotonin
• CAS No: 4917-31-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4714634
• Update Time: 2025-04-23

Serotonin Chemical and Physical Properties

Names and Identifiers

• serotonin
• 5-HYDROXYTRYPTAMINE
• 3-(2-Aminoethyl)-1H-indol-5-ol
• Enteramine
• 5-HT
• Thrombotonin
• Thrombocytin
• Antemovis
• Serotonine
• Ds substance
• Hippophain
• Antemoqua
• Substance DS
• Substanz DS
• 1H-Indol-5-ol, 3-(2-aminoethyl)-
• 5-Hta
• Tryptamine, 5-hydroxy-
• 3-(2-Aminoethyl)indol-5-ol
• Enteramin
• Indol-5-ol, 3-(2-aminoethyl)-
• 5-Hydroxy-3-(beta-aminoethyl)indole
• 3-(beta-Aminoethyl)-5-hydroxyindole
• 3-(2-Amino-ethyl)-1H-indol-5-ol
• 333DO1RDJY
• QZAYGJVT
• Serotonin

• Inchi： 1S/C10H12N2O/c11-4-3-7-6-12-10-2-1-8(13)5-9(7)10/h1-2,5-6,12-13H,3-4,11H2
• InChI Key： QZAYGJVTTNCVMB-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(=CN2)CCN
• BRN： 0143524

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.2
• Topological Polar Surface Area: 62

Additional information on Serotonin

Serotonin: A Comprehensive Overview of CAS No. 4917-31-1

Serotonin, also known as 5-hydroxytryptamine (5-HT), is a vital neurotransmitter and hormone that plays a pivotal role in various physiological and psychological processes. With the CAS registry number 4917-31-1, serotonin is primarily synthesized in the central nervous system and the gastrointestinal tract. Its functions span across mood regulation, appetite control, sleep patterns, and even cardiovascular health. Recent advancements in neuroscience have further elucidated its intricate mechanisms, making serotonin a subject of intense research interest.

The biosynthesis of serotonin begins with the amino acid tryptophan, which is converted into 5-hydroxytryptophan (5-HTP) by the enzyme tryptophan hydroxylase. This intermediate is then decarboxylated to form serotonin. Interestingly, approximately 90% of serotonin is produced in the gut, where it regulates intestinal motility and mucosal blood flow. The remaining 10% is synthesized in the brain, where it exerts its profound influence on cognitive functions and emotional states.

Recent studies have highlighted the significance of serotonin in mental health disorders such as depression, anxiety, and obsessive-compulsive disorder (OCD). Selective serotonin reuptake inhibitors (SSRIs), a class of antidepressants, work by increasing the availability of serotonin in the synaptic cleft, thereby enhancing mood and reducing anxiety symptoms. Emerging research also suggests that serotonin plays a role in neuroplasticity, which is crucial for learning and memory.

In addition to its role as a neurotransmitter, serotonin serves as a precursor to melatonin, a hormone that regulates sleep-wake cycles. This connection underscores its importance in maintaining circadian rhythms and overall sleep quality. Furthermore, serotonin has been implicated in appetite regulation through its interaction with gut-brain axis pathways. Dysregulation of these pathways has been linked to conditions such as obesity and eating disorders.

Recent breakthroughs in neuroimaging techniques have allowed researchers to visualize serotonin activity in vivo, providing unprecedented insights into its distribution and function within the brain. For instance, positron emission tomography (PET) scans have revealed regional variations in serotonin receptor density, which may correlate with individual differences in personality traits and susceptibility to psychiatric disorders.

Moreover, serotonin's role in cardiovascular health has garnered attention due to its vasoconstrictive properties. It influences blood vessel tone and contributes to hemostasis by promoting platelet aggregation. Imbalances in serotonin levels have been associated with cardiovascular diseases such as hypertension and atherosclerosis.

The therapeutic potential of targeting the serotonin system continues to expand. Beyond SSRIs, researchers are exploring novel approaches such as ketamine-based therapies and psilocybin-assisted psychotherapy for treatment-resistant depression. These interventions leverage serotonin pathways to induce rapid antidepressant effects with fewer side effects compared to traditional medications.

In conclusion, serotonin (CAS No. 4917-31-1) is an indispensable molecule with far-reaching implications for human health and disease. Its multifaceted roles in neurotransmission, endocrine regulation, and systemic physiology make it a focal point for scientific inquiry. As our understanding of this versatile compound deepens through cutting-edge research methodologies like optogenetics and CRISPR gene editing, new avenues for therapeutic intervention are likely to emerge.